Cas no 1820-59-3 (2,2',4,4'-Tetranitro-1,1'-biphenyl)

• Product Name: 2,2',4,4'-Tetranitro-1,1'-biphenyl
• CAS No: 1820-59-3
• MF: C₁₂H₆N₄O₈
• MW: 334.198042392731
• CID: 146620
• PubChem ID: 15757
• Update Time: 2025-11-06

2,2',4,4'-Tetranitro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',4,4'-tetranitro-
• 1-(2,4-dinitrophenyl)-2,4-dinitrobenzene
• 2,2',4,4'-Tetranitro-1,1'-biphenyl
• 2,4,2',4'-tetranitrobiphenyl
• 1,1'-BIPHENYL,2,2',4,4'-TETRANITRO
• 2,2',4,4'-tetranitro-biphenyl
• 2,2',4,4'-Tetranitrobiphenyl,2,2',4,4'-tetranitro
• 2.4.2'.4'-Tetranitro-diphenyl
• NSC97248
• 2,4,2',4'-Tetranitro-biphenyl
• 2,2',4,4'-Tetranitrodiphenyl
• 2,2',4,4'-Tetranitrobiphenyl
• XKZ9L549D5
• Biphenyl,2',4,4'-tetranitro-
• Biphenyl, 2,2',4,4'-tetranitro-
• UNII-XKZ9L549D5
• 1,1'-BIPHENYL, 2,2',4,4'-TETRANITRO-
• AI3-08861
• CCRIS 4119
• BRN 2020774
• DTXSID40171228
• 1820-59-3
• SCHEMBL5958796
• 2,2',4,4'-Tetranitrobiphenyl, 2,2',4,4'-tetranitro-
• 1, 2,2',4,4'-tetranitro-
• 2,4,4'-Tetranitrobiphenyl, 2,2',4,4'-tetranitro-
• 2,2',4,4'-TNBP
• 2,4,4'-Tetranitrobiphenyl
• AKOS003235587
• NSC 97248
• NS00134111
• CHEMBL164329
• NSC-97248

• Inchi： 1S/C12H6N4O8/c17-13(18)7-1-3-9(11(5-7)15(21)22)10-4-2-8(14(19)20)6-12(10)16(23)24/h1-6H
• InChI Key： UDJCKALRMXKDIT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 334.01900
• Monoisotopic Mass: 334.018563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183
• XLogP3: 2.9

Experimental Properties

• Density: 1.653
• Boiling Point: 492.2°Cat760mmHg
• Flash Point: 243.4°C
• Refractive Index: 1.687
• PSA: 183.28000
• LogP: 5.07920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2,2',4,4'-Tetranitro-1,1'-biphenyl

Recent Advances in the Study of 2,2',4,4'-Tetranitro-1,1'-biphenyl (CAS: 1820-59-3): Implications for Chemical and Biomedical Applications

2,2',4,4'-Tetranitro-1,1'-biphenyl (TNB, CAS: 1820-59-3) is a nitroaromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including explosives, pharmaceuticals, and materials science. This research brief synthesizes the latest findings on TNB, focusing on its synthesis, characterization, and emerging biomedical applications. The compound's high thermal stability and nitro-rich structure make it a subject of interest for both industrial and academic researchers.

Recent studies have explored novel synthetic routes for TNB, aiming to improve yield and reduce environmental impact. A 2023 study published in the Journal of Organic Chemistry demonstrated a solvent-free mechanochemical synthesis method, achieving a 92% yield while minimizing hazardous waste. This advancement addresses one of the key challenges in TNB production—its traditional synthesis often involves toxic solvents and generates significant byproducts. The mechanochemical approach not only enhances sustainability but also offers scalability for industrial applications.

In the realm of biomedical research, TNB has shown promise as a precursor for the development of nitroaromatic-based therapeutics. A groundbreaking 2024 study in ACS Medicinal Chemistry Letters revealed that TNB derivatives exhibit potent antimicrobial activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways. These findings open new avenues for designing next-generation antibiotics to combat antimicrobial resistance.

Material science applications of TNB have also seen significant progress. Researchers at MIT recently reported (2024) the incorporation of TNB into polymer matrices to create high-energy-density materials with improved stability. The nitro groups in TNB contribute to the material's energy content while its biphenyl backbone enhances structural integrity. These materials show potential for use in aerospace applications and as safer alternatives to conventional explosives in mining operations.

Environmental and safety considerations remain crucial in TNB research. A comprehensive risk assessment published in Environmental Science & Technology (2023) evaluated the ecotoxicological profile of TNB and its degradation products. While the compound demonstrates moderate persistence in soil, advanced oxidation processes were shown to effectively degrade TNB into less harmful constituents. This study provides valuable guidelines for handling and disposing of TNB in industrial settings.

Looking forward, the research community anticipates several key developments in TNB applications. Computational chemistry approaches are being increasingly employed to predict novel TNB derivatives with tailored properties. Additionally, the integration of TNB-based materials in energy storage systems represents an exciting frontier. As research continues to uncover the multifaceted potential of this compound, 2,2',4,4'-Tetranitro-1,1'-biphenyl stands poised to make significant contributions across chemical, biomedical, and materials science domains.